Cas no 7262-80-8 (2-Naphthyl myristate)

• Product Name: 2-Naphthyl myristate
• CAS No: 7262-80-8
• MF: C₂₄H₃₄O₂
• MW: 354.525567531586
• MDL: MFCD00037748
• CID: 565938
• PubChem ID: 87572779
• Update Time: 2025-05-27

2-Naphthyl myristate Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-naphthalenyl ester
• 2-Naphthyl Myristate
• naphthalen-2-yl tetradecanoate
• Myristic Acid 2-Naphthyl Ester
• 2-Naphthylmyristate
• 2-Naphthyl tetradecanoate
• UTU94A0B1G
• beta-Naphthyl myristate
• .beta.-Naphthyl myristate
• SKRXBZIJSNMVFA-UHFFFAOYSA-N
• NSC122046
• 5092AH
• Tetradecan
• HY-W127571
• D91383
• NSC 122046
• 4-HYDROXYBENZENESULFONICACIDSODIUMSALTHYDRATE
• 7262-80-8
• Tetradecanoic acid, 2-naphthalenyl ester
• DTXSID50222952
• AKOS024319364
• M0780
• UNII-UTU94A0B1G
• SCHEMBL2805693
• Q27162425
• MYRISTIC ACID, 2-NAPHTHYL ESTER
• 2-NAPHTHALENYL TETRADECANOATE
• MFCD00037748
• InChI=1/C24H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-17-24(25)26-23-19-18-21-15-13-14-16-22(21)20-23/h13-16,18-20H,2-12,17H2,1H
• NSC-122046
• N-2350
• CS-0185792
• NS00037390
• FT-0613138
• CHEBI:90249
• EINECS 230-685-3
• 2-Naphthyl myristate

• MDL： MFCD00037748
• Inchi： 1S/C24H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-17-24(25)26-23-19-18-21-15-13-14-16-22(21)20-23/h13-16,18-20H,2-12,17H2,1H3
• InChI Key： SKRXBZIJSNMVFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 354.25600
• Monoisotopic Mass: 354.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: 65.0 to 68.0 deg-C
• Boiling Point: 473.1±14.0 °C at 760 mmHg
• Flash Point: 147.8±9.1 °C
• Refractive Index: 1.53
• PSA: 26.30000
• LogP: 7.44630
• Solubility: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Naphthyl myristate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Naphthyl myristate

Recent Advances in the Study of 2-Naphthyl Myristate (CAS: 7262-80-8) in Chemical Biology and Pharmaceutical Research

2-Naphthyl myristate (CAS: 7262-80-8) is a synthetic ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, formed by the esterification of myristic acid and 2-naphthol, exhibits unique physicochemical properties that make it a valuable tool in various scientific investigations. Recent studies have explored its role as a substrate for enzyme assays, a model compound for drug delivery systems, and a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-naphthyl myristate as a fluorescent probe for monitoring lipase activity in real-time. Researchers developed a high-throughput screening platform using this compound to identify novel lipase inhibitors with potential therapeutic applications in obesity and metabolic disorders. The study reported a detection limit of 0.01 U/mL for pancreatic lipase, highlighting the compound's sensitivity as a biochemical tool.

In pharmaceutical formulation research, 2-naphthyl myristate has emerged as an interesting candidate for enhancing drug solubility and bioavailability. A recent investigation in the International Journal of Pharmaceutics (2024) examined its use as a lipid-based excipient in solid dispersion systems. The study found that formulations containing 2-naphthyl myristate showed improved dissolution profiles for poorly water-soluble drugs, with a 3.5-fold increase in bioavailability compared to conventional formulations.

The compound's chemical stability and biodegradability have also made it a subject of interest in green chemistry applications. Researchers at several institutions have explored enzymatic synthesis methods for 2-naphthyl myristate production, achieving yields exceeding 85% under mild reaction conditions. These sustainable production methods align with the growing emphasis on environmentally friendly chemical processes in the pharmaceutical industry.

Recent toxicological studies have provided important safety data for 2-naphthyl myristate. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) reported no significant cytotoxicity in standard cell lines at concentrations up to 100 μM, suggesting its potential for broader application in biomedical research. However, researchers caution that further in vivo studies are needed to fully characterize its pharmacokinetic profile and long-term safety.

Looking forward, the unique properties of 2-naphthyl myristate continue to inspire innovative applications. Current research directions include its use in nanostructured lipid carriers for targeted drug delivery, as a component in biosensor development, and as a reference standard in analytical method validation. The compound's versatility and well-characterized properties (CAS: 7262-80-8) ensure its ongoing relevance in advancing chemical biology and pharmaceutical sciences.